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This document provides essential safety and logistical information for the proper disposal of the
research chemical PVD-06. As a novel chemical, PVD-06 lacks a specific Safety Data Sheet
(SDS). Therefore, it must be handled and disposed of with the assumption that it is hazardous.
All procedures must be conducted in accordance with institutional, local, state, and federal
regulations. Consultation with your institution's Environmental Health and Safety (EHS)
department is mandatory before handling and disposal.

Immediate Safety and Hazard Assessment

PVD-06 is identified as a subtype-selective PTPN2 degrader based on a thiadiazolidinone
dioxide-naphthalene scaffold and a VHL E3 ligase ligand. Due to the absence of specific
toxicological data, a conservative approach to safety is required.

o Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a
lab coat, safety glasses with side shields (or goggles), and chemical-resistant gloves (nitrile
or neoprene), must be worn at all times when handling PVD-06 or its waste.
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» Engineering Controls: All handling of PVD-06, including preparation of solutions and
disposal, should be performed in a certified chemical fume hood to minimize inhalation
exposure.

o Hazard Identification: Based on its chemical scaffold, PVD-06 should be treated as
potentially hazardous. The naphthalene component is a suspected carcinogen and a
flammable solid.[1][2][3] The complete hazard profile of PVD-06 is unknown.

Waste Segregation and Collection

Proper segregation of waste is critical to ensure safe disposal. Do not mix PVD-06 waste with
other waste streams unless explicitly permitted by your EHS department.

e Solid Waste:

o Collect unused or expired PVD-06 powder, contaminated personal protective equipment
(e.q., gloves, weighing paper), and other contaminated materials in a dedicated, clearly
labeled hazardous waste container.

o The container should be a wide-mouth, screw-cap polyethylene bottle or another EHS-
approved container for solid chemical waste.

o Label the container as "Hazardous Waste: PVD-06 (Solid)" and include the date of first
accumulation.

e Liquid Waste:

o Collect all solutions containing PVD-06, including experimental residues and rinsates, in a
dedicated, labeled hazardous waste container.

o The container should be a sealable, chemical-resistant bottle (e.g., polyethylene or glass,
depending on the solvent) with a screw cap.

o Clearly label the container "Hazardous Waste: PVD-06 in [Solvent Name(s)]" and list all
solvent components and their approximate percentages.

o Never dispose of PVD-06 solutions down the drain.[4][5][6]
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e Sharps Waste:

o Any sharps (e.g., needles, pipette tips) contaminated with PVD-06 must be disposed of in
a designated, puncture-proof sharps container that is also labeled for hazardous chemical
waste.

Step-by-Step Disposal Procedures

The following procedures outline the steps for the safe disposal of PVD-06 waste.
Step 1: Waste Accumulation

» Store all PVD-06 waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[4]

e Ensure the SAA s at or near the point of generation and is under the control of the laboratory
personnel.

o Keep waste containers securely closed at all times, except when adding waste.[7][8][9]

e Use secondary containment (e.g., a chemical-resistant tray) for all liquid waste containers to
prevent spills.[9]

Step 2: Container Management

¢ Do not overfill waste containers; a maximum of 90% full is recommended to allow for
expansion and prevent spills.

e Regularly inspect waste containers for signs of degradation, leaks, or pressure buildup.
e Ensure all labels are legible and complete.
Step 3: Requesting Waste Pickup

e Once a waste container is full or has reached the accumulation time limit set by your
institution (often 6-12 months), arrange for its collection by your EHS department.[4][7]
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» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve an online request form or a direct call to the EHS office.

Step 4: Decontamination of Empty Containers

Empty containers that held PVD-06 must be decontaminated before being discarded as
regular trash.

» Triple rinse the empty container with a suitable solvent (e.g., the solvent used to dissolve the
PVD-06).[6][8][9]

e Collect all rinsate as hazardous liquid waste and add it to your PVD-06 liquid waste
container.[6][8][9]

 After triple rinsing, deface or remove the original label and allow the container to air dry in a
fume hood.[6][7]

e Dispose of the decontaminated container in accordance with your institution's guidelines for
non-hazardous laboratory glass or plastic.

Quantitative Data Summary

Due to the novel nature of PVD-06, specific quantitative data for disposal is unavailable. The
following table provides a summary of inferred properties and general guidelines for laboratory
chemical waste.
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Parameter Guideline I Inferred Value Citation

L Hazardous Chemical Waste
Waste Classification [41[51[7]
(Assumed)

Suspected Carcinogen,
Naphthalene Hazard _ [1112][3]
Flammable Solid

Drain Disposal Strictly Prohibited [41[5][6]

. ) o Typically < 55 gallons (consult
Satellite Accumulation Limit L _ [4]
institutional policy)

o Not classified, but handle with
Acute Hazardous Waste Limit )
caution.

) ) Must be collected as
Container Rinsate [61[81[9]
hazardous waste.

Experimental Protocol Decontamination

At the conclusion of an experiment involving PVD-06, all glassware and equipment must be
decontaminated.

« Initial Rinse: Rinse all contaminated glassware and equipment with a small amount of the
solvent used in the experiment. Collect this initial rinsate in the designated PVD-06 liquid
waste container.

e Wash: Wash the rinsed items with an appropriate laboratory detergent and water.
e Final Rinse: Perform a final rinse with deionized water.

e Drying: Allow items to air dry or place them in a drying oven.

Mandatory Visualizations
PVD-06 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PVD-
06 and associated waste materials.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1322.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Naphthalene_1147_3.0.pdf
https://www.carlroth.com/medias/SDB-6714-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODI2NjN8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd4WWk4NU1qSXpNVFEwTlRNNE1UUXlMMU5FUWw4Mk56RTBYMEZWWDBWT0xuQmtaZ3w5MjNjOTYyMjUzZjAzYzBhNzcxZWJmNjRhNzc1MDFmNjJjNWVmMTljZjY2Mjk2OGFhOThjNjVmZDZlYjNkNTRh
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12372737/docs?utm_src=pdf-body#standard-operating-procedure-pvd-06-proper-disposal
https://www.benchchem.com/product/b12372737/docs?utm_src=pdf-body#standard-operating-procedure-pvd-06-proper-disposal
https://www.benchchem.com/product/b12372737/docs?utm_src=pdf-body#standard-operating-procedure-pvd-06-proper-disposal
https://www.benchchem.com/product/b12372737/docs?utm_src=pdf-body#standard-operating-procedure-pvd-06-proper-disposal
https://www.benchchem.com/product/b12372737/docs?utm_src=pdf-body#standard-operating-procedure-pvd-06-proper-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation

(e

k xperiment with PVD-06 Cumplete)

\

Decontamination
A A A
Generate Contaminated Sharps Generate Solid Waste Generate Liquid Waste Decontaminate Glassware &
p (e.g., unused PVD-06, gloves) (e.g., solutions, rinsate) Empty Containers

Triple Rinse with Solvent

\ 4

y

Dispose of Cleal
as Non-Hazard:

/
n Container Collect Rinsate as
ous Waste Liquid Hazardous Waste

Y

Collect in Labeled Collect in Labeled
Sharps Container Solid Waste Container

Waste Collection & Segregation

Y

Collect in Labeled ]

Liquid Waste Container
(with secondary containment)

y

4

Interim‘ 'Storage

Store in Designated
Satellite Accumulation Area (SAA)

A

No

\ 4

Container Full or
Time Limit Reached?

es

EHS Manages Final Disposal

Final ]i 'isposal

Request EHS
Waste Pickup
A

4

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PVD-06 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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